![molecular formula C19H15N3O4S B3868736 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate](/img/structure/B3868736.png)
4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate
Overview
Description
4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, also known as IMTP, is a chemical compound that has been widely studied for its potential use in various scientific research applications. The compound has been synthesized using different methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate involves its ability to inhibit the activity of specific enzymes and proteins. For example, 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine. 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has also been shown to inhibit the activity of histone deacetylases, enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has been shown to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, inhibit the activity of acetylcholinesterase, and inhibit the activity of histone deacetylases. The compound has also been shown to have anti-inflammatory properties and to induce apoptosis, a process of programmed cell death.
Advantages and Limitations for Lab Experiments
4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has several advantages for lab experiments, including its ability to inhibit the activity of specific enzymes and proteins, its anti-cancer properties, and its ability to induce apoptosis. However, there are also limitations to the use of 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate in lab experiments, including its potential toxicity and the need for further research to determine its optimal dosage and administration.
Future Directions
There are several future directions for the study of 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, including its potential use in the treatment of Alzheimer's disease, its anti-cancer properties, and its ability to inhibit the activity of specific enzymes and proteins. Further research is needed to determine the optimal dosage and administration of 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, as well as its potential side effects and toxicity. Additionally, the development of new synthesis methods for 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate may lead to the discovery of new compounds with similar or improved properties.
In conclusion, 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, or 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, is a chemical compound that has shown promise in various scientific research applications, including its anti-cancer properties and potential use in the treatment of Alzheimer's disease. The compound has been synthesized using different methods and has been shown to inhibit the activity of specific enzymes and proteins, induce apoptosis, and have anti-inflammatory properties. Further research is needed to determine the optimal dosage and administration of 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate, as well as its potential side effects and toxicity.
Scientific Research Applications
4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has been studied for its potential use in various scientific research applications, including its anti-cancer properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. 4-(2-isonicotinoylcarbonohydrazonoyl)-2-methoxyphenyl 2-thiophenecarboxylate has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is essential for memory and learning.
properties
IUPAC Name |
[2-methoxy-4-[(E)-(pyridine-4-carbonylhydrazinylidene)methyl]phenyl] thiophene-2-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4S/c1-25-16-11-13(12-21-22-18(23)14-6-8-20-9-7-14)4-5-15(16)26-19(24)17-3-2-10-27-17/h2-12H,1H3,(H,22,23)/b21-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWYMMDJLMQEUTH-CIAFOILYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=NC=C2)OC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=NC=C2)OC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-4-{(E)-[2-(pyridin-4-ylcarbonyl)hydrazinylidene]methyl}phenyl thiophene-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.